Cas no 302349-32-2 (L-threo-Pentofuranoside,methyl 2-deoxy-)

• Product Name: L-threo-Pentofuranoside,methyl 2-deoxy-
• CAS No: 302349-32-2
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 299176
• PubChem ID: 13009278
• Update Time: 2025-10-29

L-threo-Pentofuranoside,methyl 2-deoxy- Chemical and Physical Properties

Names and Identifiers

• L-threo-Pentofuranoside,methyl 2-deoxy-
• (2S,3R)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3-ol
• 1-O-methyl-2-deoxy-L-ribofuranoside
• AK114284
• KB-206602
• methyl 2-deoxy-L-erythro-pentofuranose
• methyl 2-deoxy-L-erythropentofuranoside
• methyl 2-deoxy-L-ribofuranoside
• methyl 2-deoxy-L-riboside
• methyl 2-deoxy-L-xylofuranoside
• Methyl-2-deoxy-L-erythro pentofuranoside
• Methyl-2-deoxy-L-erythro-pentofuranose
• PubChem9697
• SureCN4986627
• (2S,3S)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3-ol
• L-Threo-pentofuranoside,methyl 2-deoxy-(9ci)
• SCHEMBL6142431
• 302349-32-2

• Inchi： 1S/C6H12O4/c1-9-6-2-4(8)5(3-7)10-6/h4-8H,2-3H2,1H3/t4-,5-,6?/m0/s1
• InChI Key： NVGJZDFWPSOTHM-HVYQYDHPSA-N
• SMILES： O1C(C[C@@H]([C@@H]1CO)O)OC

Computed Properties

• Exact Mass: 148.07355886g/mol
• Monoisotopic Mass: 148.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.9Ų